Cas no 457928-01-7 (N-(3-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide)

• Product Name: N-(3-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide
• CAS No: 457928-01-7
• MF: C₁₅H₁₈ClNO₃S
• MW: 327.826322078705
• CID: 5968960
• PubChem ID: 18554220
• Update Time: 2025-06-14

N-(3-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide
• Pentanamide, N-(3-chlorophenyl)-N-(2,3-dihydro-1,1-dioxido-3-thienyl)-
• 457928-01-7
• SR-01000008410-1
• SR-01000008410
• F0678-0147
• Oprea1_759122
• N-(3-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)pentanamide
• AKOS024595644
• N-(3-chlorophenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)pentanamide

• Inchi： 1S/C15H18ClNO3S/c1-2-3-7-15(18)17(13-6-4-5-12(16)10-13)14-8-9-21(19,20)11-14/h4-6,8-10,14H,2-3,7,11H2,1H3
• InChI Key： MFTQEBRRDBJNPN-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=CC(Cl)=C1)C1C=CS(=O)(=O)C1)(=O)CCCC

Computed Properties

• Exact Mass: 327.0695923g/mol
• Monoisotopic Mass: 327.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 534.1±50.0 °C(Predicted)
• pka: -1.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide

Recent Advances in the Study of N-(3-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide (CAS: 457928-01-7)

The compound N-(3-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide (CAS: 457928-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide-thiophene scaffold, has shown promising pharmacological properties, particularly in the modulation of inflammatory pathways and potential applications in autoimmune diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific isoforms of cyclooxygenase (COX) enzymes, which play a critical role in inflammation. Unlike traditional nonsteroidal anti-inflammatory drugs (NSAIDs), this compound exhibits a higher selectivity for COX-2 over COX-1, thereby reducing the risk of gastrointestinal side effects. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the pentanamide moiety influence binding affinity and selectivity, paving the way for the development of next-generation anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have explored the potential of 457928-01-7 in oncology. Preliminary data suggest that the compound may interfere with tumor necrosis factor (TNF)-alpha signaling pathways, which are often dysregulated in various cancers. In vitro studies using human cancer cell lines have demonstrated dose-dependent inhibition of cell proliferation and induction of apoptosis, particularly in colorectal and breast cancer models. These findings highlight the compound's dual therapeutic potential, although further in vivo studies are required to validate these effects and assess pharmacokinetic profiles.

The synthesis of N-(3-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing previous challenges related to the instability of intermediate compounds. Green chemistry approaches, including the use of biodegradable catalysts and solvent-free reactions, have been successfully applied, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. These advancements not only enhance the feasibility of large-scale production but also reduce environmental impact.

Despite these promising developments, several challenges remain. The compound's solubility and bioavailability profiles need further optimization to ensure adequate systemic exposure in therapeutic applications. Additionally, comprehensive toxicology studies are essential to evaluate potential off-target effects and establish safe dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps, with the goal of advancing 457928-01-7 into clinical trials within the next few years.

In conclusion, N-(3-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide represents a compelling candidate for further development in both anti-inflammatory and oncological therapeutics. Its unique chemical structure and promising preclinical data underscore the importance of continued research into its mechanisms and applications. As synthetic methodologies evolve and our understanding of its biological effects deepens, this compound may soon transition from the laboratory to the clinic, offering new hope for patients with inflammatory diseases and cancer.